Cas no 2320824-55-1 (N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide)
N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methyl-3-phenylpropanamide
- N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methyl-3-phenylpropanamide
- N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide
-
- Inchi: 1S/C22H28N6O/c1-22(2,3)21-24-23-18-11-12-19(25-28(18)21)27-14-17(15-27)26(4)20(29)13-10-16-8-6-5-7-9-16/h5-9,11-12,17H,10,13-15H2,1-4H3
- InChI Key: FBGKVEAWTUSUIO-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)N(C)C1CN(C2C=CC3=NN=C(C(C)(C)C)N3N=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 566
- XLogP3: 3.1
- Topological Polar Surface Area: 66.6
N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6658-2546-2μmol |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-5μmol |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-10μmol |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-20μmol |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-1mg |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-2mg |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-3mg |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-4mg |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-5mg |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6658-2546-10mg |
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide |
2320824-55-1 | 10mg |
$79.0 | 2023-09-07 |
N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide
N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide: A Comprehensive Overview
The compound with CAS No 2320824-55-1, known as N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its application.
Chemical Structure and Synthesis
The molecular structure of N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide is characterized by a complex arrangement of heterocyclic rings and substituents. The core of the molecule includes a pyridazine ring fused with a triazole ring system, which is further substituted with a tert-butyl group. This heterocyclic system is connected to an azetidine ring via a methylene group. The azetidine ring is also substituted with a methyl group and a propanamide moiety that terminates in a phenyl group.
The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.
Pharmacological Properties and Biological Activity
N-(1-{3-t-Bu-triazolo[4,3-b]pyridazin6-yldiazepanone}) has demonstrated potent biological activity in various assays. It has been shown to exhibit selective inhibition against specific kinases involved in cellular signaling pathways, making it a promising candidate for anti-cancer drug development. Recent in vitro studies have highlighted its ability to induce apoptosis in cancer cell lines while sparing normal cells, indicating a favorable therapeutic index.
In addition to its anti-cancer properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Preclinical data suggest that it can inhibit the production of pro-inflammatory cytokines in immune cells, which could be beneficial for treating inflammatory diseases such as rheumatoid arthritis.
Applications and Future Directions
The versatility of N-(1-{3-t-Bu-triazolo[4,3-b]pyridazin6-yldiazepanone}) makes it a valuable tool in drug discovery programs targeting diverse therapeutic areas. Its unique combination of structural complexity and biological activity positions it as a lead compound for further optimization.
Current research efforts are focused on improving its pharmacokinetic properties to enhance bioavailability and reduce toxicity profiles. Advanced drug delivery systems are being explored to maximize its therapeutic potential while minimizing off-target effects.
In conclusion, N-(1-{3-t-Bu-triazolo[4,3-b]pyridazin6-yldiazepanone}) represents an exciting advancement in medicinal chemistry with broad implications for disease treatment. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic development.
2320824-55-1 (N-(1-{3-tert-butyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)-N-methyl-3-phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)